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Compound of Interest

Compound Name:
gamma-Butyrobetaine-d9

Hydrochloride

CAS No.: 85806-17-3

Cat. No.: B1147380

Get Quote

Executive Summary
gamma-Butyrobetaine-d9 Hydrochloride (γ-Butyrobetaine-d9 HCl) is the stable isotope-

labeled analog of γ-Butyrobetaine, a critical intermediate in the biosynthesis of L-carnitine.

Functioning primarily as an internal standard in mass spectrometry, it enables the precise

quantification of endogenous γ-Butyrobetaine levels in biological matrices (plasma, urine,

tissue).

This compound has gained significant relevance in metabolic research due to its role in the gut

microbiota-dependent generation of Trimethylamine N-oxide (TMAO), a prognostic marker for

cardiovascular disease. This guide provides the definitive chemical identifiers, mechanistic

context, and a validated LC-MS/MS workflow for its application.

Chemical Identity & Specifications
The following data constitutes the core technical specifications for sourcing and verifying the

material.
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Parameter Specification

Product Name gamma-Butyrobetaine-d9 Hydrochloride

CAS Number 85806-17-3

Synonyms

Actinine-d9; 3-Carboxypropyl-

tris(trideuteriomethyl)ammonium chloride; N-

Trimethyl-d9-γ-aminobutyric acid chloride

Chemical Formula
C₇H₇D₉ClNO₂ (Salt form) / C₇H₇D₉NO₂⁺

(Cation)

Molecular Weight 190.72 g/mol (Salt) / 155.26 g/mol (Cation)

Isotopic Purity ≥ 99% Deuterium

Solubility Highly soluble in water, methanol, and DMSO.

SMILES
[2H]C([2H])([2H])O)(C([2H])([2H])[2H])C([2H])

([2H])[2H].[Cl-]

Appearance White to off-white solid (hygroscopic)

Technical Note: The "d9" designation refers to the substitution of nine hydrogen atoms on the

trimethylammonium head group –N(CH3)3 with deuterium –N(CD3)3. This specific labeling is

chosen because the trimethyl group is chemically stable and produces a clean mass shift (+9

Da) that avoids interference from naturally occurring isotopes (M+1, M+2).

Mechanistic Context: Carnitine Biosynthesis &
Microbiota
To interpret analytical data correctly, one must understand where γ-Butyrobetaine fits in the

metabolic landscape. It serves as the immediate precursor to L-Carnitine and is a substrate for

the enzyme Gamma-butyrobetaine dioxygenase (BBOX1).
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Figure 1: The Carnitine Biosynthesis & TMAO Pathway
This diagram illustrates the dual-fate of γ-Butyrobetaine: conversion to Carnitine in the host

liver/kidney vs. conversion to TMA/TMAO by gut bacteria.
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Caption: γ-Butyrobetaine is the metabolic pivot point between host carnitine synthesis (via

BBOX1) and microbial TMAO generation.

Analytical Application: LC-MS/MS Quantification
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The primary use of γ-Butyrobetaine-d9 is as an Internal Standard (IS). Because it shares

identical physicochemical properties with the endogenous analyte but differs in mass, it

corrects for:

Matrix Effects: Ion suppression or enhancement in complex fluids (plasma/urine).

Extraction Efficiency: Loss of analyte during protein precipitation.

Retention Time Drift: It co-elutes exactly with the analyte.

Methodology: HILIC-MS/MS Protocol
Due to the high polarity (zwitterionic nature) of γ-Butyrobetaine, Reverse Phase (C18)

chromatography often yields poor retention. Hydrophilic Interaction Liquid Chromatography

(HILIC) is the industry standard for this assay.

A. Sample Preparation (Plasma/Serum)
Aliquot: Transfer 50 µL of plasma to a 1.5 mL centrifuge tube.

IS Addition: Add 10 µL of γ-Butyrobetaine-d9 HCl working solution (e.g., 1 µg/mL in

Methanol).

Precipitation: Add 150 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid).

Vortex/Spin: Vortex for 30s; Centrifuge at 12,000 x g for 10 min at 4°C.

Transfer: Move supernatant to an HPLC vial. Inject 2-5 µL.

B. LC-MS/MS Conditions
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Parameter Setting

Column

Silica-based HILIC (e.g., Waters Atlantis HILIC

or Phenomenex Kinetex HILIC), 2.1 x 100 mm,

1.7 µm

Mobile Phase A 10 mM Ammonium Formate in Water (pH 3.0)

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient
90% B to 50% B over 5 minutes (Retains polar

betaines)

Ionization ESI Positive Mode (+ve)

C. MRM Transitions (Multiple Reaction Monitoring)

Compound
Precursor Ion
(Q1)

Product Ion
(Q3)

Collision
Energy (eV)

Mechanism

γ-Butyrobetaine 146.1 m/z 87.1 m/z 20-25
Loss of N(CH₃)₃

(59 Da)

γ-Butyrobetaine-

d9
155.1 m/z 87.1 m/z 20-25

Loss of N(CD₃)₃

(68 Da)

Critical Insight: Note that both the unlabeled and labeled forms produce the same product ion

(m/z 87.1) in terms of nominal mass, because the deuterium label is on the trimethylamine

group which is lost during fragmentation. The backbone (C4H7O2) remains unlabeled. This is a

"Neutral Loss" type fragmentation pattern.[1] Ensure your MS resolution is sufficient, or verify if

your specific label placement differs (though d9-trimethyl is the standard).

Figure 2: Analytical Workflow
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Caption: Standardized workflow for quantifying betaines in plasma using d9-internal standards.
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Handling, Stability & Safety
Hygroscopicity: As a hydrochloride salt, this compound is hygroscopic. Store the neat solid in

a desiccator at -20°C.

Solution Stability: Stock solutions (e.g., 1 mg/mL in water or methanol) are stable for 6

months at -20°C. Avoid repeated freeze-thaw cycles; aliquot into single-use vials.

Safety: While generally considered low toxicity (similar to carnitine), treat as a laboratory

chemical. Standard PPE (gloves, goggles) is required.

Isotopic Exchange: The deuterium atoms on the methyl groups are chemically stable and do

not undergo exchange with solvent protons under standard LC-MS conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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